Cas no 820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-)

820232-38-0 structure
Product name:Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
- 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- 4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
- 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
- (1r,4r)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- (1R*,4R*)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- DCBNBDWNIQBLEH-UHFFFAOYSA-N
- SCHEMBL2136719
- SCHEMBL379809
- DCBNBDWNIQBLEH-KYZUINATSA-N
- DTXSID10468758
- KS-10874
- trans-4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
- SCHEMBL2943960
- 4-(2-Oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
- A1-25921
- DCBNBDWNIQBLEH-DTORHVGOSA-N
- 820232-38-0
- 609805-36-9
- trans-4-(2-oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
- cis-4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
- Trans-4-(2-oxo-pyrrolidin-1-yl)cyclohexanecarboxylic acid
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- Inchi: InChI=1S/C11H17NO3/c13-10-2-1-7-12(10)9-5-3-8(4-6-9)11(14)15/h8-9H,1-7H2,(H,14,15)
- InChI Key: DCBNBDWNIQBLEH-UHFFFAOYSA-N
- SMILES: C1CC(=O)N(C1)C2CCC(CC2)C(=O)O
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.6Ų
Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Related Literature
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-) Related Products
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